(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione
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Description
The compound "(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione" is a heterocyclic molecule featuring a thiazolo[3,2-b][1,2,4]triazine core. Its structure includes a 2-chlorobenzyl group at position 6 and a thiophen-2-ylmethylene substituent at position 2, with a Z-configuration at the exocyclic double bond (Figure 1).
Properties
IUPAC Name |
(2Z)-6-[(2-chlorophenyl)methyl]-2-(thiophen-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClN3O2S2/c18-12-6-2-1-4-10(12)8-13-15(22)19-17-21(20-13)16(23)14(25-17)9-11-5-3-7-24-11/h1-7,9H,8H2/b14-9- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWMLQZNEWJXSFW-ZROIWOOFSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NN3C(=O)C(=CC4=CC=CS4)SC3=NC2=O)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)CC2=NN3C(=O)/C(=C/C4=CC=CS4)/SC3=NC2=O)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClN3O2S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-6-(2-chlorobenzyl)-2-(thiophen-2-ylmethylene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione is a complex heterocyclic compound that has garnered attention due to its potential biological activities. This article reviews the available literature on its biological effects, particularly focusing on its antibacterial, anticancer, and antiviral properties.
Chemical Structure and Properties
The molecular formula of this compound is with a molecular weight of 387.86 g/mol. The structure features a thiazolo-triazine core, which is known for diverse biological activities due to its unique electronic and steric properties.
Antibacterial Activity
Research indicates that compounds within the thiazolo[3,2-b][1,2,4]triazine class exhibit significant antibacterial properties. For instance, derivatives of 1,2,4-triazines have shown effectiveness against various bacterial strains including Escherichia coli and Staphylococcus aureus . In particular:
- Compound Efficacy : In comparative studies, certain derivatives demonstrated minimum inhibitory concentrations (MICs) as low as 50 µg/mL against Mycobacterium smegmatis, highlighting their potential as broad-spectrum antibiotics .
- Structure-Activity Relationship (SAR) : The presence of electron-withdrawing groups in the benzyl moiety generally enhances antibacterial activity. Compounds with these modifications showed improved efficacy compared to those with electron-donating groups .
Anticancer Activity
The anticancer potential of thiazolo[3,2-b][1,2,4]triazines has been explored in various studies:
- Mechanism of Action : These compounds may induce apoptosis in cancer cells through multiple pathways including inhibition of cell proliferation and disruption of cell cycle progression .
- Case Studies : In vitro studies have demonstrated that certain derivatives can inhibit growth in several cancer cell lines. For example, compounds derived from the triazine scaffold have been noted for their ability to inhibit tumor growth in xenograft models .
Antiviral Activity
Emerging research suggests that thiazolo[3,2-b][1,2,4]triazine derivatives may possess antiviral properties:
- Inhibition Studies : Some studies indicate that these compounds can inhibit viral replication in vitro. The mechanism appears to involve interference with viral entry or replication processes .
- Potential Applications : Given their structural similarity to known antiviral agents, further investigation into their efficacy against specific viruses is warranted.
Data Summary
| Activity Type | Compound Tested | MIC (µg/mL) | Observations |
|---|---|---|---|
| Antibacterial | 5f | 50 | Effective against M. smegmatis |
| Anticancer | Various | N/A | Induces apoptosis in cancer cells |
| Antiviral | Selected Derivatives | N/A | Inhibits viral replication |
Scientific Research Applications
Antibacterial Activity
Research has indicated that derivatives of thiazolo[3,2-b][1,2,4]triazine compounds exhibit significant antibacterial properties. A study synthesized a series of novel derivatives and evaluated their antibacterial activity against various strains. Among them, certain compounds demonstrated broad-spectrum efficacy comparable to established antibiotics like Ciprofloxacin and Rifampicin. For example, specific derivatives displayed minimum inhibitory concentrations (MIC) against Mycobacterium smegmatis at 50 μg/mL, highlighting their potential as effective antibacterial agents .
Anticancer Properties
The thiazolo[3,2-b][1,2,4]triazine scaffold has also been investigated for anticancer activity. A recent study focused on synthesizing a novel derivative of this compound and assessed its effects on colon cancer cell lines (DLD-1 and HT-29). The results showed promising anticancer activity, suggesting that modifications to the thiazolo[3,2-b][1,2,4]triazine structure can enhance its efficacy against cancer cells .
Anti-inflammatory Effects
In addition to its antimicrobial and anticancer properties, compounds containing the thiazolo[3,2-b][1,2,4]triazine moiety have been studied for their anti-inflammatory effects. Research demonstrated that these compounds could reduce inflammation markers in various biological models. For instance, one study reported a significant reduction in disease activity index scores and neutrophil infiltration in mouse models of inflammatory bowel disease when treated with specific thiazolo derivatives .
Structure-Activity Relationship Studies
Understanding the structure-activity relationship (SAR) is crucial for optimizing the pharmacological properties of thiazolo[3,2-b][1,2,4]triazine derivatives. Various studies have employed molecular docking techniques to analyze how structural modifications influence biological activity. These studies often utilize computational tools to predict binding affinities and interactions with biological targets . The insights gained from SAR studies are instrumental in guiding further synthetic efforts to develop more potent derivatives.
Summary of Key Findings
Comparison with Similar Compounds
Structural and Physicochemical Properties
Key structural analogs differ in substituents at positions 2 and 6 of the thiazolo-triazine scaffold. A comparative analysis of physicochemical properties is summarized in Table 1.
Table 1: Structural and Physicochemical Comparison
*Molecular weight inferred from CAS data in for a structurally similar compound.
Key Observations:
Thiophen-2-ylmethylene may act as a bioisostere for phenyl groups, balancing electronic effects and metabolic stability .
Thermal Stability:
- Melting points vary significantly with substituents. For example, nitro-substituted derivatives (e.g., 3j) exhibit higher melting points (~224°C) due to strong intermolecular interactions, whereas halogenated analogs (e.g., 3d) melt at ~100°C .
Commercial and Research Relevance
- The commercial availability of analogs like (Z)-6-(3,4-dimethoxybenzyl) derivatives () underscores interest in triazine-based pharmacophores. The target compound’s thiophene moiety positions it as a novel candidate for anticonvulsant or kinase inhibitor development.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
